Cas no 875582-75-5 (3-(1,3-dioxolan-2-yl)phenylmethanamine)
3-(1,3-dioxolan-2-yl)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-(1,3-dioxolan-2-yl)-
- [3-(1,3-dioxolan-2-yl)phenyl]methanamine
- 3-(1,3-dioxolan-2-yl)phenylmethanamine
- SCHEMBL5604860
- 875582-75-5
- EN300-1708596
- DTXSID50729971
- 1-[3-(1,3-Dioxolan-2-yl)phenyl]methanamine
- (3-(1,3-Dioxolan-2-yl)phenyl)methanamine
-
- Inchi: 1S/C10H13NO2/c11-7-8-2-1-3-9(6-8)10-12-4-5-13-10/h1-3,6,10H,4-5,7,11H2
- InChI Key: KSVPEHPFVBQFLA-UHFFFAOYSA-N
- SMILES: O1CCOC1C1C=CC=C(CN)C=1
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 44.5Ų
3-(1,3-dioxolan-2-yl)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527060-1g |
(3-(1,3-Dioxolan-2-yl)phenyl)methanamine |
875582-75-5 | 97% | 1g |
$321 | 2023-02-17 | |
| Enamine | EN300-1708596-0.05g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 0.05g |
$76.0 | 2023-09-20 | |
| Enamine | EN300-1708596-0.1g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 0.1g |
$113.0 | 2023-09-20 | |
| Enamine | EN300-1708596-0.25g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 0.25g |
$162.0 | 2023-09-20 | |
| Enamine | EN300-1708596-0.5g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 0.5g |
$310.0 | 2023-09-20 | |
| Enamine | EN300-1708596-1.0g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 1g |
$414.0 | 2023-06-04 | |
| Enamine | EN300-1708596-2.5g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 2.5g |
$810.0 | 2023-09-20 | |
| Enamine | EN300-1708596-5.0g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 5g |
$1199.0 | 2023-06-04 | |
| Enamine | EN300-1708596-10.0g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 10g |
$1778.0 | 2023-06-04 | |
| Enamine | EN300-1708596-1g |
[3-(1,3-dioxolan-2-yl)phenyl]methanamine |
875582-75-5 | 95% | 1g |
$414.0 | 2023-09-20 |
3-(1,3-dioxolan-2-yl)phenylmethanamine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 3-(1,3-dioxolan-2-yl)phenylmethanamine
Comprehensive Overview of 3-(1,3-dioxolan-2-yl)phenylmethanamine (CAS No. 875582-75-5): Properties, Applications, and Industry Insights
3-(1,3-dioxolan-2-yl)phenylmethanamine (CAS No. 875582-75-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine-functionalized dioxolane derivative combines a phenylmethanamine core with a 1,3-dioxolane protective group, making it a versatile intermediate for synthetic applications. The compound's molecular formula C10H13NO2 and molecular weight 179.22 g/mol position it as a valuable building block in modern organic synthesis.
Recent studies highlight the growing demand for protected amine compounds like 3-(1,3-dioxolan-2-yl)phenylmethanamine in drug discovery pipelines. Pharmaceutical researchers are particularly interested in its potential as a prodrug precursor or controlled-release moiety, with the dioxolane group offering selective deprotection possibilities. The compound's stability under various conditions makes it suitable for multi-step synthetic routes, addressing common challenges in medicinal chemistry optimization.
From a technical perspective, 875582-75-5 demonstrates excellent solubility in common organic solvents including dichloromethane, THF, and ethyl acetate, while showing limited water solubility. This property profile enhances its utility in solution-phase synthesis workflows. Analytical data typically shows characteristic peaks in 1H NMR (δ 7.4-7.2 for aromatic protons, δ 5.6 for dioxolane methine) and 13C NMR spectra, with mass spectrometry confirming the molecular ion at m/z 179.
The compound's relevance extends to green chemistry initiatives, as researchers explore its role in atom-economical transformations. Current literature suggests applications in catalytic amination reactions and as a substrate for biocatalytic processes. These developments align with industry trends toward sustainable synthetic methodologies and reduced environmental impact in chemical production.
Quality control protocols for 3-(1,3-dioxolan-2-yl)phenylmethanamine typically involve HPLC purity assessment (>98%), residual solvent analysis, and careful monitoring of stereochemical integrity when applicable. Storage recommendations generally suggest inert atmosphere conditions at 2-8°C to maintain optimal stability of this amine-containing compound over extended periods.
Emerging applications in material science have been reported, where the compound serves as a functional monomer for specialty polymers. Its dual functionality allows incorporation into polymeric networks with tunable properties, particularly for advanced coating formulations and controlled-release matrices. These developments respond to market needs for high-performance materials with precise functionality.
Regulatory status of CAS 875582-75-5 remains favorable for research use, with no significant restrictions reported in major chemical inventories. However, researchers should verify local regulations before scale-up, as amine-containing substances sometimes require special handling considerations. Proper laboratory safety protocols including appropriate PPE are recommended when working with this compound.
The synthesis of 3-(1,3-dioxolan-2-yl)phenylmethanamine typically proceeds via reductive amination of the corresponding aldehyde precursor, followed by protective group installation. Recent process optimization efforts have focused on catalytic methods to improve yield and reduce byproduct formation. These advancements support the compound's growing adoption in industrial-scale applications.
Market analysts note increasing interest in fine chemical intermediates like 875582-75-5, driven by expansion in contract research organizations and custom synthesis services. The compound's structural versatility makes it particularly valuable for library synthesis in drug discovery programs, where diverse molecular scaffolds are in high demand.
Future research directions may explore the compound's potential in asymmetric synthesis and chiral auxiliary applications, leveraging the dioxolane stereocenter. Additionally, its compatibility with continuous flow chemistry systems could open new possibilities for process intensification in active pharmaceutical ingredient manufacturing.
875582-75-5 (3-(1,3-dioxolan-2-yl)phenylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)